2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether

• Molecular Formula: C13H18INO
• Molecular Weight: 331.19 g/mol
• IUPAC Name: 1-[3-(2-iodophenoxy)propyl]pyrrolidine
• InChI: InChI=1S/C13H18INO/c14-12-6-1-2-7-13(12)16-11-5-10-15-8-3-4-9-15/h1-2,6-7H,3-5,8-11H2
• InChI Key: GIVXPAGYFXVQKL-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCCOC2=CC=CC=C2I

Description

2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether, also known as IPP or iodopropamide, is a chemical compound that belongs to the class of phenethylamines. This compound has been extensively researched due to its potential use in the field of neuroscience. IPP is a potent and selective ligand for the sigma-1 receptor, which is a transmembrane protein that is involved in various cellular processes, including calcium signaling, ion channel modulation, and neuroprotection.

Mechanism of Action

The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes, including calcium signaling, ion channel modulation, and neuroprotection. 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether binds to the sigma-1 receptor with high affinity and acts as a potent agonist. The activation of the sigma-1 receptor by 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether leads to the modulation of various signaling pathways, including the ERK/MAPK pathway, the PI3K/Akt pathway, and the NF-κB pathway. These pathways are involved in various cellular processes, including cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects:
2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether has been shown to have various biochemical and physiological effects. In animal models, 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether has been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether has also been shown to increase the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). These effects are believed to be responsible for the neuroprotective effects of 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether.

Advantages and Limitations for Lab Experiments

2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether has several advantages for lab experiments. It is a potent and selective ligand for the sigma-1 receptor, which makes it an ideal tool for studying the function of this receptor. 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one limitation of 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether is that it has a relatively short half-life, which makes it difficult to study its long-term effects in vivo.

Future Directions

There are several future directions for research on 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether. One area of interest is the development of new sigma-1 receptor ligands with improved pharmacological properties. Another area of interest is the study of the role of the sigma-1 receptor in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. Finally, the use of 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether as a tool for studying the function of the sigma-1 receptor in various cellular processes, including calcium signaling and ion channel modulation, is an area of active research.

Synthesis Methods

The synthesis of 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether involves the reaction of 2-iodophenylacetonitrile with pyrrolidine in the presence of a reducing agent. The reaction yields 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether as a white crystalline solid with a melting point of 62-64°C. The purity of the compound can be determined by methods such as high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether has been extensively studied for its potential use in the field of neuroscience. The sigma-1 receptor, which is the target of 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether, is involved in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. 2-Iodophenyl 3-(1-pyrrolidinyl)propyl ether has been shown to have neuroprotective effects and can prevent neurodegeneration in animal models of these diseases.